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  4. [(2R,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(4-hydroxyphenoxy)oxan-2-yl]methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
[(2R,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(4-hydroxyphenoxy)oxan-2-yl]methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate [(2R,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(4-hydroxyphenoxy)oxan-2-yl]methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
Brand Name: Vulcanchem
CAS No.: 136172-60-6
VCID: VC0180488
InChI: InChI=1S/C21H22O10/c22-12-3-5-13(6-4-12)30-21-20(28)19(27)18(26)16(31-21)10-29-17(25)8-2-11-1-7-14(23)15(24)9-11/h1-9,16,18-24,26-28H,10H2/b8-2+/t16-,18-,19+,20-,21-/m1/s1
SMILES: C1=CC(=CC=C1O)OC2C(C(C(C(O2)COC(=O)C=CC3=CC(=C(C=C3)O)O)O)O)O
Molecular Formula: C21H22O10
Molecular Weight: 434.4 g/mol

[(2R,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(4-hydroxyphenoxy)oxan-2-yl]methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate

CAS No.: 136172-60-6

Main Products

VCID: VC0180488

Molecular Formula: C21H22O10

Molecular Weight: 434.4 g/mol

[(2R,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(4-hydroxyphenoxy)oxan-2-yl]methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate - 136172-60-6

CAS No. 136172-60-6
Product Name [(2R,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(4-hydroxyphenoxy)oxan-2-yl]methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
Molecular Formula C21H22O10
Molecular Weight 434.4 g/mol
IUPAC Name [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-hydroxyphenoxy)oxan-2-yl]methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
Standard InChI InChI=1S/C21H22O10/c22-12-3-5-13(6-4-12)30-21-20(28)19(27)18(26)16(31-21)10-29-17(25)8-2-11-1-7-14(23)15(24)9-11/h1-9,16,18-24,26-28H,10H2/b8-2+/t16-,18-,19+,20-,21-/m1/s1
Standard InChIKey OONDLKCAZJZRCW-CTPWMPFQSA-N
Isomeric SMILES C1=CC(=CC=C1O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)COC(=O)/C=C/C3=CC(=C(C=C3)O)O)O)O)O
SMILES C1=CC(=CC=C1O)OC2C(C(C(C(O2)COC(=O)C=CC3=CC(=C(C=C3)O)O)O)O)O
Canonical SMILES C1=CC(=CC=C1O)OC2C(C(C(C(O2)COC(=O)C=CC3=CC(=C(C=C3)O)O)O)O)O
Appearance Powder
Synonyms 6-O-Caffeoylarbutin
PubChem Compound 15689808
Last Modified Nov 11 2021
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